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hydrochloride

Cat. No.: B13230560

Get Quote

Content Type: Technical Monograph & Application Guide Target Audience: Medicinal Chemists,

Chemical Biologists, and Process Scientists CAS Registry Number: 56849-99-1[1][2]

Executive Summary
(But-3-yn-1-yl)dimethylamine hydrochloride (CAS 56849-99-1) is a bifunctional aliphatic

amine salt featuring a terminal alkyne group and a tertiary dimethylamine moiety.[1] It serves as

a critical "homopropargyl" building block in medicinal chemistry and chemical biology.[1][3]

Unlike propargyl amines (where the alkyne is

to the nitrogen), the ethylene spacer in this molecule attenuates the electron-withdrawing effect
of the alkyne, maintaining the basicity of the amine (pKa ~9.5–10.[1]0) while providing a
sterically accessible handle for bioorthogonal ligation (Click Chemistry) and palladium-
catalyzed cross-coupling (Sonogashira).[1][3]

This guide details the physicochemical profile, validated synthesis protocols, and functional

reactivity of this compound, providing a self-contained resource for laboratory implementation.

[1]
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Chemical Identity & Physicochemical Profile[3][4][5]
[6][7][8][9][10][11][12]
The compound is typically supplied as a hydrochloride salt to ensure stability against oxidation

and to facilitate handling as a solid rather than a volatile free base.[1][3]

Table 1: Core Chemical Data
Property Specification

IUPAC Name N,N-Dimethylbut-3-yn-1-amine hydrochloride

Common Synonyms
4-(Dimethylamino)-1-butyne HCl;

Homopropargyl dimethylamine HCl

CAS Number 56849-99-1

Molecular Formula C₆H₁₁N[1][2][4][5][6][7] · HCl

Molecular Weight 133.62 g/mol

SMILES CN(C)CCC#C.Cl

Appearance White to off-white crystalline solid

Solubility
High in H₂O, Methanol, DMSO; Low in Et₂O,

Hexanes

Hygroscopicity Hygroscopic (Store under inert atmosphere)

Acidity (pKa) ~9.6 (Estimated for conjugate acid)

Synthesis & Manufacturing Protocol
While commercial sources exist, in-house synthesis is often required for isotopic labeling or

scale-up.[1] The most robust route avoids the direct alkylation of dimethylamine with

homopropargyl halides (which can lead to quaternary ammonium byproducts) by utilizing a

stepwise activation of 3-butyn-1-ol.[1][3]

Validated Synthetic Route
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The synthesis proceeds via the activation of 3-butyn-1-ol followed by nucleophilic

displacement.[1][3]

Step 1: Mesylation of 3-butyn-1-ol[1]
Reagents: 3-butyn-1-ol (1.0 eq), Methanesulfonyl chloride (MsCl, 1.2 eq), Triethylamine

(Et₃N, 1.5 eq), DCM (Solvent).[1]

Protocol: Cool solution of alcohol/Et₃N in DCM to 0°C. Add MsCl dropwise. Stir 2h.

Workup: Wash with NaHCO₃, brine, dry over MgSO₄. Concentrate to yield 3-butyn-1-yl

methanesulfonate.[1][3]

Step 2: Nucleophilic Substitution[1][3]
Reagents: Mesylate intermediate, Dimethylamine (40% aq. or 2.0M in THF, excess 5.0 eq).

Protocol: Dissolve mesylate in THF. Add excess HNMe₂ in a sealed pressure tube.[1][3] Heat

to 60°C for 12h.

Purification: Acid-base extraction.[1][3] Acidify (pH 2), wash organics.[3] Basify aqueous

layer (pH 12), extract into DCM.[3]

Step 3: Salt Formation[1][3]
Protocol: Dissolve free amine in dry Et₂O. Add HCl (4M in Dioxane) dropwise at 0°C.

Isolation: Filter the white precipitate. Recrystallize from EtOH/Et₂O if necessary.

Reaction Scheme Visualization
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Figure 1: Stepwise synthesis from commercially available 3-butyn-1-ol via mesylate activation.
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Functional Reactivity & Applications
The utility of (But-3-yn-1-yl)dimethylamine hydrochloride lies in its dual functionality. The

alkyne serves as a latent reactive handle, while the dimethylamine acts as a solubilizing group

or pharmacophore.[1][3]

Reactivity Map[1][3]

(But-3-yn-1-yl)dimethylamine

CuAAC (Click Chemistry)
Forms: 1,2,3-Triazole Linker

+ R-N3, Cu(I)

Sonogashira Coupling
Forms: Aryl-Alkyne

+ Ar-X, Pd(0)/Cu(I)

Quaternization (Methyl Iodide)
Forms: Choline Analogues

+ Me-I

Click to download full resolution via product page

Figure 2: Primary reactivity pathways. The alkyne enables bioorthogonal ligation (CuAAC) and

cross-coupling.

Key Applications
1. PROTAC Linker Design
In Proteolysis Targeting Chimeras (PROTACs), the length and rigidity of the linker are decisive

for ternary complex formation.[3]

Role: This molecule provides a 4-carbon rigid/flexible hybrid spacer.[1][3]

Mechanism: The alkyne can be "clicked" to an azide-functionalized E3 ligase ligand, while

the amine can be derivatized or serve as a solvent-exposed solubilizing group.[1][3]

2. Bioisosteric Replacement
The dimethylamino-butyne motif is often used to probe the "homopropargylamine" SAR

(Structure-Activity Relationship) in CNS active agents.[1][3]
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MAO Inhibition: Alkynyl amines are classic suicide inhibitors of Monoamine Oxidase (MAO).

[1][3] The mechanism involves the enzymatic oxidation of the adjacent methylene,

generating a conjugated iminium/allene species that covalently modifies the flavin cofactor.

[1][3]

Muscarinic Agonists: Analogs of oxotremorine often utilize alkynyl amine chains to position

the basic nitrogen at a specific distance from the pi-system.[1][3]

Handling, Safety, & Stability
Signal Word:WARNING

GHS Hazard Statements[1][3]
H302: Harmful if swallowed.[1][3][8][9]

H314: Causes severe skin burns and eye damage (Applies strongly to free base; salt is

Irritant H315/H319).[1][3]

H335: May cause respiratory irritation.[1][3]

Stability Protocol
Storage: Store at 2–8°C under Argon or Nitrogen. The compound is hygroscopic; moisture

absorption can lead to clumping and hydrolysis risks over long periods.[1][3]

Incompatibility: Avoid strong oxidizing agents.[1][3] The terminal alkyne is generally stable

but can polymerize under extreme radical conditions or in the presence of specific metal

catalysts without ligands.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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